Ethyl 5-(4-bromophenyl)isoxazole-4-carboxylate

• IUPAC Name: ethyl 5-(4-bromophenyl)-1,2-oxazole-4-carboxylate
• InChI: InChI=1S/C12H10BrNO3/c1-2-16-12(15)10-7-14-17-11(10)8-3-5-9(13)6-4-8/h3-7H,2H2,1H3
• InChI Key: JWBREVGMLPCBBP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(ON=C1)C2=CC=C(C=C2)Br
• Molecular Formula: C12H10BrNO3
• Molecular Weight: 296.12 g/mol

Description

Ethyl 5-(4-bromophenyl)isoxazole-4-carboxylate is a chemical compound with the molecular formula C12H10BrNO3. It contains an isoxazole ring, which is a five-membered ring with three carbon atoms and two heteroatoms, one of which is an oxygen atom and the other is a nitrogen atom. The isoxazole ring is substituted at the 5-position with a 4-bromophenyl group and at the 4-position with a carboxylate ester group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an isoxazole ring, which is a heterocyclic compound. The bromophenyl group is a bulky, electron-rich group, which could have significant effects on the compound’s reactivity. The ester group is polar, which could make the compound more soluble in polar solvents.

Chemical Reactions Analysis

Isoxazole rings can participate in various chemical reactions, such as hydrolysis, reduction, and cycloaddition reactions. The bromine atom on the phenyl ring can also be replaced by other groups in a substitution reaction.

Mechanism of Action

The mechanism of action of this compound is not known as it likely depends on the specific biological or chemical context in which it is used.

Safety and Hazards

While specific safety and hazard data for this compound is not available, general safety measures should always be followed while handling it. This includes avoiding contact with skin and eyes, preventing ingestion and inhalation, and ensuring adequate ventilation.

Future Directions

The future directions for the study of this compound could include exploring its potential biological activities, studying its reactivity with various reagents, and developing new synthetic methods for its preparation.

Synthesis routes and methods

Procedure details

A solution of ethyl (4-bromobenzoyl)acetate (1.19 g, 4.39 mmol) in N,N-dimethylformamide dimethyl acetal (10 mL) was stirred at 100° C. for 1 hour. The mixture was concentrated, and the residue was dissolved in EtOH (10 mL). Hydroxylamine hydrochloride (0.454 g, 6.57 mmol) was added, and the reaction was stirred at 100° C. for 1 hour. After cooling to room temperature, the mixture was partitioned between EtOAc and H2O, and the organic layer was separated, dried over MgSO4, filtered, and concentrated. The crude material was purified by silica gel chromatography to give the title compound.